Cas no 1206997-98-9 (N-{5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-ylmethyl}thiophene-2-carboxamide)

• Product Name: N-{5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-ylmethyl}thiophene-2-carboxamide
• CAS No: 1206997-98-9
• MF: C₁₈H₁₆N₂O₃S
• MW: 340.396243095398
• CID: 5956353
• PubChem ID: 45497761
• Update Time: 2025-07-15

N-{5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-ylmethyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-ylmethyl}thiophene-2-carboxamide
• N-[[5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-yl]methyl]thiophene-2-carboxamide
• N-((5-(2-methyl-2,3-dihydrobenzofuran-5-yl)isoxazol-3-yl)methyl)thiophene-2-carboxamide
• AKOS024652215
• N-{[5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-yl]methyl}thiophene-2-carboxamide
• F2493-2383
• 1206997-98-9

• Inchi： 1S/C18H16N2O3S/c1-11-7-13-8-12(4-5-15(13)22-11)16-9-14(20-23-16)10-19-18(21)17-3-2-6-24-17/h2-6,8-9,11H,7,10H2,1H3,(H,19,21)
• InChI Key： LMDQBJWLOCNQDJ-UHFFFAOYSA-N
• SMILES： C1(C(NCC2C=C(C3C=C4C(=CC=3)OC(C)C4)ON=2)=O)SC=CC=1

Computed Properties

• Exact Mass: 340.08816355g/mol
• Monoisotopic Mass: 340.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 92.6Ų

Additional information on N-{5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-ylmethyl}thiophene-2-carboxamide

Introduction to N-{5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-ylmethyl}thiophene-2-carboxamide (CAS No 1206997-98-9)

N-{5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-ylmethyl}thiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1206997-98-9, represents a unique molecular architecture that combines elements of benzofuran, oxazole, and thiophene heterocycles. These structural motifs are well-known for their diverse biological activities and have been extensively explored in the development of novel therapeutic agents.

The molecular structure of N-{5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-ylmethyl}thiophene-2-carboxamide features a thiophene ring linked to an oxazole moiety, which is further substituted with a 2-methylated 2,3-dihydrobenzofuran fragment. This intricate arrangement of heterocyclic rings suggests potential interactions with biological targets that could be exploited for therapeutic purposes. The presence of the thiophene and oxazole units particularly underscores its relevance in the design of molecules with enhanced pharmacological properties.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The compound N-{5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-ylmethyl}thiophene-2-carboxamide has been investigated for its potential role in these areas due to its structural features. Specifically, the benzofuran moiety is known to exhibit anti-inflammatory and analgesic properties, while the oxazole ring is often associated with antimicrobial and anticonvulsant activities.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The combination of benzofuran, oxazole, and thiophene in N-{5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-ylmethyl}thiophene-2-carboxamide makes it a promising candidate for further exploration. These heterocycles are not only structurally diverse but also biologically active, making them valuable scaffolds for the development of new drugs. The unique electronic and steric properties of these rings can be leveraged to design molecules with specific binding affinities and selectivity towards target proteins.

The synthesis of N-{5-(2-methyl-2,3-dihydro-1-benzofuran-5-yli)-1,2 oxazole -3 ylmethy l }thiophene - 22 carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of functional groups such as carboxamide at the thiophene ring enhances its solubility and bioavailability, which are critical factors in drug development. The synthesis pathway also highlights the importance of protecting group strategies to ensure regioselective functionalization without unwanted side reactions.

In vitro studies have begun to unravel the pharmacological profile of N-{5-(2-methyl - 23 dihydro - 11 benzofuran - 55 yl) - 12 oxazole - 33 ylmethy l }thiophene - 22 carboxamide . Initial experiments suggest that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory responses. The oxazole ring appears to play a crucial role in modulating the activity of these enzymes by interacting with key residues in their active sites. This finding aligns with previous research demonstrating the therapeutic potential of oxazole derivatives in managing inflammatory diseases.

The benzofuran moiety in N-{5-(23 methyl - 23 dihydro - 11 benzofuran - 55 yl) - 12 oxazole - 33 ylmethy l }thiophene - 22 carboxamide also contributes to its biological activity by influencing the molecule's interactions with biological targets. Studies have shown that benzofuran derivatives can interact with receptors and enzymes involved in pain perception and neurotransmitter release. This suggests that N-{5-(23 methyl - 23 dihydro - 11 benzofuran - 55 yl) -12 oxazole -33 ylmethy l }thiophene -22 carboxamide may have applications in developing treatments for chronic pain conditions.

Further investigations are needed to fully elucidate the mechanism of action and therapeutic potential of N-{5-(23 methyl -23 dihydro -11 benzofuran -55 yl) -12 oxazole -33 ylmethy l }thiophene -22 carboxamide . Preclinical studies will be essential to evaluate its safety profile and efficacy in animal models before moving to human clinical trials. These studies will also help identify any potential off-target effects or toxicities associated with long-term use.

The development of novel drug candidates like N-{5-(23 methyl -23 dihydro --11 benzofuran --55 yl) --12 oxazole --33 ylmethy l }thiophene --22 carboxamide underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Advances in computational chemistry and high-throughput screening technologies have accelerated the process of identifying promising candidates for further development. These tools allow researchers to predict molecular properties and optimize structures more efficiently than traditional methods alone.

In conclusion,N-{5-(23 methyl --23 dihydro --11 benzofura n --55 yl) --12 oxazole --33 ylmethy l }thiophene --22 carboxamide represents an exciting new entry into the field o f pharmaceutical chemistry . Its unique structural features make it a compelling candidate for further exploration as a potential therapeutic agent . As research continues , it is likely that additional applications for this compound will be uncovered , contributing significantly to our understanding o f disease mechanisms and treatment strategies .